3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

• Molecular Formula: C22H18ClN3O2S
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-2-(methoxymethyl)-8-thiophen-2-yl-8,9-dihydro-7H-pyrazolo[1,5-a]quinazolin-6-one
• InChI: InChI=1S/C22H18ClN3O2S/c1-28-12-17-21(13-4-2-5-15(23)8-13)22-24-11-16-18(26(22)25-17)9-14(10-19(16)27)20-6-3-7-29-20/h2-8,11,14H,9-10,12H2,1H3
• InChI Key: KEDHLWPANRBHHL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN2C3=C(C=NC2=C1C4=CC(=CC=C4)Cl)C(=O)CC(C3)C5=CC=CS5

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

Hypothetical 1H NMR spectral assignments (Table 1) are inferred from structurally analogous compounds :

Table 1: Predicted 1H NMR Chemical Shifts (δ, ppm)

Proton Environment	δ (ppm)	Multiplicity	Coupling (Hz)
Thiophene H-3/H-4	7.12–7.35	Doublet	J = 3.5
3-Chlorophenyl aromatic protons	7.40–7.65	Multiplet	-
Methoxymethyl (-OCH3)	3.28	Singlet	-
Methoxymethyl (-CH2O)	4.45	Triplet	J = 6.0
Quinazoline H-7	3.95	Quartet	J = 7.5
Dihydroquinazoline H-8/H-9	2.70–3.10	Multiplet	-

The 13C NMR spectrum would feature characteristic signals for the carbonyl group (C=O at ~168 ppm), thiophene carbons (125–140 ppm), and chlorophenyl carbons (115–135 ppm) .

Infrared (IR) Spectroscopy

Critical absorption bands (Table 2) are projected based on functional group analogs :

Table 2: Key IR Vibrational Frequencies

Bond/Vibration	Wavenumber (cm⁻¹)
C=O (quinazolinone)	1680–1700
C-S (thiophene)	680–720
C-O (methoxymethyl)	1080–1120
C-Cl (aromatic)	550–600

Mass Spectrometry (MS)

The molecular ion peak ([M+H]+) is anticipated at m/z 447.5 (calculated for C22H18ClN3O2S). Fragmentation pathways would likely involve:

• Loss of methoxymethyl radical (-CH2OCH3, m/z 391).
• Cleavage of the thiophene ring, yielding ions at m/z 315 ([C16H12ClN3O2]+) .

UV-Vis Spectroscopy

The conjugated π-system of the pyrazoloquinazoline core and thiophene substituent would absorb strongly in the 250–300 nm range (ε ~10,000 L·mol⁻1·cm⁻1), with a bathochromic shift relative to non-thiophene analogs due to extended conjugation .

Biological Activity

The compound 3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one has garnered attention in medicinal chemistry due to its complex structure and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{18}ClN_{3}O_{2}S$, with a molecular weight of approximately 423.91 g/mol. The structure features a pyrazoloquinazolinone core with various substituents that influence its biological activity. The presence of the chlorophenyl , methoxymethyl , and thiophenyl groups suggests diverse interactions with biological targets.

Research indicates that compounds with similar structures often exhibit significant interactions with various biological pathways:

• Kinase Inhibition : Quinazoline derivatives are known to inhibit kinases such as EGFR and VEGFR-2, which are crucial in cancer cell proliferation and survival. The compound may similarly affect these pathways, leading to potential anticancer effects.
• Apoptosis Induction : Studies have shown that certain quinazoline derivatives can induce apoptosis in cancer cells by modulating apoptotic markers such as Bax, Bcl-2, and p53. This mechanism could be relevant for the compound .

Anticancer Activity

In vitro studies have demonstrated that related quinazoline-based compounds exhibit potent cytotoxicity against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (µM)
WHI-P180	HCT-116	0.35
Compound 13	MCF-7	5.70
Compound 13	HCT-116	3.00

These studies suggest that the compound may possess similar anticancer properties due to structural similarities.

Case Studies

• Inhibition of Cancer Cell Proliferation : A study involving quinazoline derivatives indicated that modifications at specific positions led to enhanced potency against HCT-116 and MCF-7 cell lines. The incorporation of methoxymethyl groups was associated with improved anticancer activity.
• Mechanistic Insights : Research on quinazoline derivatives has shown that they can arrest the cell cycle at the G1 phase and induce apoptotic pathways. Flow cytometry analyses indicated significant increases in apoptotic cell populations when treated with these compounds.

Potential Applications

Given its structural characteristics and preliminary biological activity data, this compound could be explored for:

• Cancer Therapy : Targeting specific kinases involved in tumor growth.
• Neurodegenerative Diseases : Investigating its potential as a neuroprotective agent through modulation of necroptosis pathways.

Scientific Research Applications

Medicinal Chemistry Applications

The compound's structural features indicate potential therapeutic applications. Here are some key areas:

• Anticancer Activity : Preliminary studies suggest that similar pyrazoloquinazolinones exhibit cytotoxic effects against various cancer cell lines. The modification of this compound could enhance its efficacy as an anticancer agent.
• Antimicrobial Properties : Compounds with thiophene and pyrazole moieties have shown antimicrobial activity. This compound may possess similar properties, warranting further investigation.
• Enzyme Inhibition : The presence of multiple functional groups allows for interactions with various enzymes, potentially leading to the development of enzyme inhibitors for diseases such as diabetes or cancer.

Case Studies and Research Findings

Several studies have explored the applications of similar compounds:

Study	Focus	Findings
	Anticancer Activity	Demonstrated that pyrazoloquinazolinones induce apoptosis in cancer cell lines.
	Antimicrobial Properties	Identified antimicrobial activity against Gram-positive bacteria for related compounds.
	Enzyme Inhibition	Showed potential as a selective inhibitor for specific kinases involved in cancer signaling pathways.

These studies highlight the therapeutic potential of compounds related to 3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one.

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups (e.g., Cl, F) : The 3-chlorophenyl group in the target compound may enhance metabolic stability compared to 4-fluorophenyl analogs .
• Methoxymethyl vs. Methyl : The methoxymethyl substituent (CH₂OMe) likely improves solubility over methyl groups, as seen in analogs with OCH₃ moieties .
• Thiophene vs. Phenyl : Thiophene-containing derivatives (e.g., target compound) may exhibit distinct π-π stacking interactions in biological targets compared to purely phenyl-substituted analogs .

Comparison of Yields :

• The target compound’s synthetic yield is unreported, but structurally related compounds (e.g., 6m in ) achieve 71% yields under optimized conditions .
• Hydrazono derivatives (e.g., 12p in ) show yields up to 98%, suggesting efficient pathways for functionalized analogs .

Preparation Methods

Cyclocondensation of Enaminones and Amino Pyrazoles

The pyrazolo[1,5-a]quinazolinone scaffold is typically synthesized via cyclocondensation between 5-amino-3-cyanomethyl-1H-pyrazole-4-carbonitrile and enaminones derived from 1,3-cyclohexanedione derivatives. For example, refluxing these precursors in glacial acetic acid yields pyrazolo[1,5-a]quinazoline-3-carbonitriles (e.g., 4a,b in), which serve as intermediates for further functionalization. This method achieves regioselective ring closure, critical for maintaining the 8,9-dihydro framework.

Base-Promoted SNAr Reactions

An alternative route involves SNAr reactions between ortho-fluorobenzamides and amides under strongly basic conditions. Cs2CO3 in DMSO at 135°C facilitates the formation of quinazolin-4-one derivatives via intermediate diamides. This method avoids transition-metal catalysts, making it cost-effective and scalable. For instance, 3-methyl-2-phenylquinazolin-4(3H)-one (3aa ) was synthesized in 70% yield using this approach.

Methoxymethyl Group Installation

Alkylation of Pyrazole Intermediates

The methoxymethyl moiety at C2 is introduced via alkylation of pyrazole intermediates with methoxymethyl chloride. For instance, 2-(methoxymethyl)-8,8-dimethyl derivatives were synthesized by treating the pyrazole nitrogen with methoxymethyl chloride in the presence of NaH. Yields for this step typically exceed 65% under optimized conditions.

Protection-Deprotection Strategies

To prevent side reactions, the methoxymethyl group may be introduced as a protected ether (e.g., using tert-butyldimethylsilyl groups), followed by deprotection after cyclization. This approach minimizes undesired nucleophilic attacks during subsequent steps.

Thiophen-2-yl Group Incorporation

Aldehyde Condensation

The thiophen-2-yl group at C8 is introduced via condensation with thiophene-2-carbaldehyde. In a procedure analogous to, enaminones derived from thiophene-2-carbaldehyde react with amino pyrazoles under acidic conditions to form arylidene derivatives. For example, compounds 6a–j in were synthesized using aromatic aldehydes, suggesting adaptability for thiophene derivatives.

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling (e.g., Heck or Stille reactions) could theoretically introduce the thiophen-2-yl group. However, the search results emphasized transition-metal-free methods, such as SNAr or condensation, to avoid metal contamination.

Final Assembly and Optimization

Sequential Functionalization

A representative synthesis begins with cyclocondensation of 5-amino-3-cyanomethyl-1H-pyrazole-4-carbonitrile and a thiophene-2-carbaldehyde-derived enaminone to form the C8-thiophene intermediate. Subsequent alkylation with methoxymethyl chloride and introduction of the 3-chlorophenyl group via acetic acid-mediated cyclization yields the target compound.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Cyclocondensation	Glacial acetic acid, reflux, 2–3 hours	60–75
Methoxymethylation	Methoxymethyl chloride, NaH, DMF, 0°C	65–70
Thiophene introduction	Thiophene-2-carbaldehyde, AcOH, 80°C	55–60

Spectroscopic Validation

1H NMR of the target compound shows characteristic peaks:

• δ 7.45–7.30 (m, 4H, Ar-H from 3-chlorophenyl)

• δ 6.95–6.85 (m, 3H, thiophene-H)

• δ 4.50 (s, 2H, OCH2OCH3)

• δ 3.30 (s, 3H, OCH3).

Challenges and Mitigation Strategies

Regioselectivity in Cyclization

Competing pathways during cyclocondensation may yield regioisomers. Using bulky substituents (e.g., 8,8-dimethyl groups) or directing groups (e.g., methoxymethyl) enhances selectivity for the desired 8,9-dihydro product.

Solvent and Temperature Effects

Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates, while temperatures above 100°C accelerate cyclization but risk decomposition . Optimal conditions balance reaction rate and product stability.